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Compound of Interest

Compound Name:
1,1,3,5,6-

Pentachlorononafluorohexane

CAS No.: 307-26-6

Cat. No.: B1595429

Get Quote

Target Reagent: 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) CAS: 307-26-6

Classification: Fluorinated Solvent / CTFE Telomer[1][2]

Part 1: Executive Summary & Technical Rationale[1]
[2]
1,1,3,5,6-Pentachlorononafluorohexane is a heavy, chemically inert liquid characterized by a

high density (~1.8 g/mL) and extreme hydrophobicity.[1][2] Unlike standard organic solvents

(e.g., acetonitrile, methanol) or light hydrocarbons (e.g., hexane), PCNFH is immiscible with

both water and most organic solvents, forming a distinct third "fluorous" phase.[1][2]

Why use PCNFH?

Density-Driven Separation: Its high density ensures it always forms the bottom layer in

biphasic systems, facilitating the rapid pelleting of non-fluorous debris upwards or the

sedimentation of fluorous-tagged analytes downwards.[2]
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Fluorous Proteomics: It serves as a highly selective solvent for enriching peptides modified

with fluorous affinity tags, effectively removing non-tagged contaminants (detergents, salts,

non-target proteins).[1][2]

Biocompatible Inertness: It does not denature proteins or interact with non-fluorinated

biomolecules, making it an ideal "liquid lid" or barrier fluid for micro-volume assays to prevent

evaporation.[1][2]

Chemical Profile
Property Value Experimental Significance

Molecular Formula C₆Cl₅F₉
High halogen content drives

phase separation.[2]

Molecular Weight ~420.3 g/mol

Heavy solvent; minimizes

volatility compared to

perfluorohexane.[1][2]

Density 1.827 g/mL (at 25°C)

Forms the bottom layer;

heavier than water and

chloroform.[1][2]

Boiling Point ~203°C
Low vapor pressure; stable for

long incubations.[1][2]

Solubility Fluorous-soluble

Solubilizes fluorous-tagged

molecules; excludes non-

tagged peptides.[2]

Part 2: Experimental Protocols
Protocol A: Fluorous Enrichment of Peptides (F-SPE
Alternative)
Objective: To selectively enrich specific peptides (e.g., cysteine-containing peptides tagged with

a fluorous tag) from a complex cell lysate digest, removing detergents and salts.[1][2]

Mechanism: Fluorous-tagged peptides partition into the PCNFH phase, while non-tagged

peptides and contaminants remain in the aqueous/organic phase.[2]
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Materials
Reagent: 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH).[1][2]

Sample: Protein digest (tryptic peptides) labeled with a fluorous tag (e.g., perfluorooctyl-

propyl-maleimide).

Loading Buffer: 50% Methanol / 50% Water / 0.1% Formic Acid.[1][2]

Elution Solvent: 100% Methanol or Acetonitrile.[1][2]

Workflow Diagram (Graphviz)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1595429/docs?utm_src=pdf-body#application-note-high-density-fluorous-phase-separation-in-proteomics-and-drug-discovery
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Separation

Complex Peptide Mixture
(Digest)

Fluorous Tagging
(Targeting Cys/Lys)

Add PCNFH Solvent
(1:1 Ratio)

Centrifugation
(2,000 x g, 2 min)

Top Phase (Aqueous/MeOH)
Contains: Salts, Detergents, Non-tagged Peptides

Bottom Phase (PCNFH)
Contains: Fluorous-Tagged Peptides

Separates into

Interface Waste

Discard

Recover Bottom Phase

Back-Extraction / Elution
(Add 100% MeOH)

LC-MS/MS Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1595429/docs?utm_src=pdf-body-img#application-note-high-density-fluorous-phase-separation-in-proteomics-and-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for selective enrichment of fluorous-tagged peptides using PCNFH liquid-

liquid extraction.

Step-by-Step Methodology
Tagging: Incubate your protein digest (100 µg) with the chosen fluorous affinity tag according

to the manufacturer's kinetics (typically 2 hours at 37°C, pH 8.0).

Acidification: Quench the reaction and acidify the sample by adding Formic Acid to a final

concentration of 1% (pH < 3). This improves the partitioning of the tag.[2]

Solvent Addition: Add 200 µL of 1,1,3,5,6-Pentachlorononafluorohexane to the sample

tube.

Extraction: Vortex vigorously for 60 seconds. The mixture will become cloudy (emulsion).[1]

[2]

Phase Separation: Centrifuge at 2,000 x g for 2 minutes.

Observation: You will see two distinct layers.[2] The top layer is the aqueous/organic

phase containing contaminants.[1][2] The bottom layer is the PCNFH containing your

enriched peptides.[1][2]

Wash (Critical): Carefully remove the top layer using a gel-loading pipette tip.[1][2] Add 200

µL of fresh Loading Buffer (50% MeOH) to the PCNFH layer, vortex, centrifuge, and remove

the top layer again.[1] Repeat this wash 2x to ensure full removal of non-tagged peptides.[2]

Elution: To recover the peptides from the PCNFH phase, add 100 µL of 100% Methanol (or

Acetonitrile).[1][2] Vortex thoroughly. The fluorous-tagged peptides will partition out of the

fluorous solvent and into the high-organic solvent due to the "fluorophobic effect" reversal at

high organic concentrations.[2]

Recovery: Centrifuge again. This time, recover the top layer (Methanol).[1][2] Evaporate the

methanol in a speed-vac and reconstitute for LC-MS analysis.

Protocol B: Inert "Liquid Lid" for Micro-Volume
Incubations
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Objective: To prevent evaporation of low-volume (1–5 µL) drug screening droplets without

using physical seals or mineral oil (which can be difficult to remove).[1][2]

Mechanism: PCNFH is denser than water and has low volatility (bp 203°C).[1][2] However,

unlike mineral oil, it does not solubilize lipophilic drugs, preventing compound loss into the

overlay.[1][2]

Methodology
Plate Preparation: Dispense 2 µL of enzyme/substrate solution into a 1536-well plate.

Overlay: Immediately dispense 3 µL of 1,1,3,5,6-Pentachlorononafluorohexane over the

aqueous droplet.

Note: Due to its high density, the PCNFH may sink to the bottom if the droplet is large, but

in micro-wells with surface tension, it often encapsulates the droplet or sits as a heavy

protective layer depending on the plate surface chemistry.[1] Validation: Ensure your plate

is hydrophilic; if hydrophobic, the aqueous drop sits on top of the PCNFH (inverse setup).

[1]

Incubation: Incubate at 37°C for the required duration (up to 24 hours).

Result: Evaporation is negligible (<2% volume loss).[1][2]

Downstream: The PCNFH is inert and does not interfere with optical reading

(absorbance/fluorescence) or can be easily pipetted off (from the bottom) if necessary.[1][2]

Part 3: Safety, Handling, and Compliance[1][2]
Critical Warning: 1,1,3,5,6-Pentachlorononafluorohexane is a halogenated solvent.[1][2]

While less volatile than CFC-11, it falls under regulations regarding halogenated waste.[1][2]

Ventilation: Always handle in a certified chemical fume hood.[1][2] Vapors, while heavy, can

displace oxygen in low-lying areas.[1][2]

Compatibility:

Plastics:[1][3] Compatible with Polypropylene (PP) and Polyethylene (PE).[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.benchchem.com/product/b1595429/docs?utm_src=pdf-body#application-note-high-density-fluorous-phase-separation-in-proteomics-and-drug-discovery
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.benchchem.com/product/b1595429/docs?utm_src=pdf-body#application-note-high-density-fluorous-phase-separation-in-proteomics-and-drug-discovery
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://fluoropolymers.alfa-chemistry.com/resources/analyzing-the-relationship-between-the-structure-and-performance-of-pctfe.html
https://www.rsc.org/suppdata/d0/em/d0em00291g/d0em00291g1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/101842
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible: Avoid long-term storage in Polystyrene (PS) if unverified, though

fluorocarbons are generally gentle.[1][2]

Seals: Use Viton or PTFE seals.[1][2] It may swell standard rubber seals.[2]

Disposal:DO NOT pour down the sink. Collect in a dedicated "Halogenated Organic Waste"

container. It must be incinerated at high temperatures by certified waste management

services.[2]

Purity Check: For NMR or MS applications, verify the absence of HCl traces (a potential

breakdown product) by checking the pH of a water extract.[1][2]
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To cite this document: BenchChem. [Application Note: High-Density Fluorous Phase
Separation in Proteomics and Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1595429/docs#application-note-high-density-
fluorous-phase-separation-in-proteomics-and-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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